![molecular formula C19H17N3O3 B5517208 N-[(3-pyridin-2-ylisoxazol-5-yl)methyl]chromane-3-carboxamide](/img/structure/B5517208.png)
N-[(3-pyridin-2-ylisoxazol-5-yl)methyl]chromane-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[(3-pyridin-2-ylisoxazol-5-yl)methyl]chromane-3-carboxamide is a useful research compound. Its molecular formula is C19H17N3O3 and its molecular weight is 335.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 335.12699141 g/mol and the complexity rating of the compound is 461. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Intermediates
N-[(3-pyridin-2-ylisoxazol-5-yl)methyl]chromane-3-carboxamide is involved in the synthesis of complex chemical structures. For example, a study demonstrates an efficient method for synthesizing substituted 3,4-dimethylisoxazolo[5,4-b]pyridine-5-carboxamide derivatives using various catalysts. This method highlights the molecule's role in producing chemically significant intermediates with potential applications across various fields, including pharmaceuticals and materials science (Guleli et al., 2019).
Catalysis and Chemical Reactions
The molecule is pivotal in catalytic processes, contributing to the synthesis of heterocyclic derivatives, such as tetrahydropyridinedione derivatives, through palladium-catalyzed oxidative cyclization-alkoxycarbonylation. This showcases its utility in facilitating complex chemical reactions, enhancing the efficiency and yield of desired products (Bacchi et al., 2005).
Material Science and Polymer Chemistry
In material science, this compound derivatives are explored for enhancing the properties of polymers. A study on the chain extension of carboxy-terminated polyamides and polyesters with bisoxazolines indicates the potential of these molecules in creating high-molar mass polymers with desirable thermal properties, demonstrating their significance in developing advanced materials (Néry et al., 2004).
Anticancer and Antimicrobial Activities
Research into the biological activities of this compound derivatives has unveiled their potential in medicinal chemistry. For instance, compounds synthesized from similar structures have shown promising anticancer and anti-5-lipoxygenase activities, underscoring the molecule's relevance in the discovery and development of new therapeutic agents (Rahmouni et al., 2016).
Properties
IUPAC Name |
N-[(3-pyridin-2-yl-1,2-oxazol-5-yl)methyl]-3,4-dihydro-2H-chromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N3O3/c23-19(14-9-13-5-1-2-7-18(13)24-12-14)21-11-15-10-17(22-25-15)16-6-3-4-8-20-16/h1-8,10,14H,9,11-12H2,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFBPBGNEHTYFNZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(COC2=CC=CC=C21)C(=O)NCC3=CC(=NO3)C4=CC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.